2-(4-fluorophenyl)-N-(2-methylbenzyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(2-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C16H16FNO/c1-12-4-2-3-5-14(12)11-18-16(19)10-13-6-8-15(17)9-7-13/h2-9H,10-11H2,1H3,(H,18,19)
• InChI Key: ATMUMHHZOLDODP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CNC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C16H16FNO
• Molecular Weight: 257.30 g/mol

Description

2-(4-fluorophenyl)-N-(2-methylbenzyl)acetamide, also known as Fluoromethamphetamine (FMA), is a synthetic compound that belongs to the amphetamine class of drugs. It is a potent psychostimulant that has gained popularity in the research community due to its unique pharmacological profile and potential therapeutic applications. In

Mechanism of Action

FMA works by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, leading to increased levels in the synaptic cleft. This results in the stimulation of the central nervous system, leading to increased alertness, energy, and euphoria.
Biochemical and Physiological Effects:
FMA has been shown to have a number of biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature, leading to increased metabolism and energy expenditure. FMA also has an appetite suppressant effect, making it a potential treatment for obesity. However, it can also lead to insomnia, anxiety, and addiction in some individuals.

Advantages and Limitations for Lab Experiments

FMA has a number of advantages and limitations for lab experiments. It is a potent psychostimulant that can be used to study the effects of increased dopamine, norepinephrine, and serotonin release on the central nervous system. However, it can also be difficult to obtain and may have legal restrictions in some countries. Additionally, it has a high potential for abuse and addiction, which may limit its use in some research settings.

Future Directions

There are a number of future directions for research on FMA. One potential area of study is its potential therapeutic applications in the treatment of ADHD, narcolepsy, and obesity. Additionally, further research is needed to better understand the long-term effects of FMA use on the brain and body. Finally, there is a need for the development of safer and more effective psychostimulants that can be used in research and clinical settings.

Synthesis Methods

The synthesis of FMA involves the reaction of 4-fluoroacetophenone with 2-methylbenzylamine in the presence of a reducing agent such as sodium borohydride. The resulting product is purified using column chromatography, yielding a white crystalline powder with a melting point of 139-141°C.

Scientific Research Applications

FMA has been extensively studied in the research community due to its unique pharmacological profile. It has been shown to have potent stimulant effects on the central nervous system, leading to increased alertness, energy, and euphoria. FMA also has potential therapeutic applications in the treatment of attention deficit hyperactivity disorder (ADHD), narcolepsy, and obesity.